Cas no 939213-58-8 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate is a specialized organic compound featuring a quinoline core substituted with a 3,4-dimethoxyphenyl group and an ester-linked carbamoyl moiety. Its structural complexity offers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the cyano and carbamoyl functional groups enhances reactivity, enabling further derivatization. The dimethoxyphenyl substituent may contribute to enhanced solubility and binding affinity in target applications. This compound is suited for exploratory studies in medicinal chemistry, where its unique scaffold could be leveraged for developing novel inhibitors or modulators. Proper handling and storage under inert conditions are recommended to ensure stability.
1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate structure
939213-58-8 structure
Product Name:1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate
CAS No:939213-58-8
MF:C28H29N3O5
MW:487.54696726799
CID:5455186
PubChem ID:16530929
Update Time:2025-06-29

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 939213-58-8
    • [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate
    • 1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHYL 2-(3,4-DIMETHOXYPHENYL)QUINOLINE-4-CARBOXYLATE
    • EN300-26689238
    • Z18933262
    • AKOS016853957
    • AKOS001456338
    • 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate
    • Inchi： 1S/C28H29N3O5/c1-18(26(32)31-28(17-29)13-7-4-8-14-28)36-27(33)21-16-23(30-22-10-6-5-9-20(21)22)19-11-12-24(34-2)25(15-19)35-3/h5-6,9-12,15-16,18H,4,7-8,13-14H2,1-3H3,(H,31,32)
    • InChI Key： YRIJUUXTEWITSZ-UHFFFAOYSA-N
    • SMILES： O(C(C1C=C(C2C=CC(=C(C=2)OC)OC)N=C2C=CC=CC=12)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 487.21072103g/mol
  • Monoisotopic Mass: 487.21072103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 111Ų

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26689238-0.05g
1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate
 939213-58-8 95.0%
0.05g
 $212.0 2025-03-20

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(3,4-dimethoxyphenyl)quinoline-4-carboxylate Related Literature

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